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Compound of Interest

Compound Name: Triphenyl trithiophosphite

Cat. No.: B094957 Get Quote

Disclaimer: Direct and comprehensive health and safety data for triphenyl trithiophosphite
(CAS No. 1095-04-1) is not readily available in public databases and safety literature. This

guide has been compiled by extrapolating information from the structurally similar and well-

documented compound, triphenyl phosphite (CAS No. 101-02-0), and by incorporating general

safety principles for handling organophosphorus compounds. The information presented herein

should be treated as indicative and used with caution. A substance-specific risk assessment is

imperative before handling triphenyl trithiophosphite.

This document is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of the potential health and safety considerations

associated with triphenyl trithiophosphite.

Hazard Identification and Classification
While specific hazard classifications for triphenyl trithiophosphite are not established, based

on the data for triphenyl phosphite, it is prudent to handle it as a hazardous substance. The

potential hazards are inferred from triphenyl phosphite and are summarized below.

Table 1: Inferred Hazard Classification for Triphenyl Trithiophosphite (based on Triphenyl

Phosphite data)
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2][3][4]

Skin Irritation Category 2
H315: Causes skin irritation.[1]

[2][3][4]

Eye Irritation Category 2A / 2
H319: Causes serious eye

irritation.[1][2][3][4]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction.[2][4]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Nervous system)

through prolonged or repeated

exposure.

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic life.

[2][5]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[1][3]

[4][5]

Physical and Chemical Properties
The following table summarizes the physical and chemical properties of triphenyl phosphite,

which may serve as an estimate for triphenyl trithiophosphite.

Table 2: Physical and Chemical Properties of Triphenyl Phosphite
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Property Value

Molecular Formula C18H15O3P

Molecular Weight 310.28 g/mol

Appearance
Colorless to pale yellow oily liquid or low melting

solid.[6][7][8]

Odor Pleasant, slightly phenolic odor.[6][8]

Melting Point 22-24 °C (71.6-75.2 °F).[7]

Boiling Point 360 °C (680 °F) at 760 mmHg.[7]

Flash Point 146 °C (294.8 °F) - 218.3 °C (425 °F).[6][7]

Density 1.184 g/cm³ at 20 °C.[1][7]

Vapor Pressure 0.1 mbar at 20 °C.[7]

Vapor Density >1 (Air = 1).[8]

Solubility in Water Insoluble.[1][6][8]

Solubility in Organic Solvents
Soluble in ethanol and many organic solvents.

[5][6]

n-octanol/water partition coefficient (Log Kow) 4.98.[5]

Toxicological Information
The toxicological data for triphenyl phosphite suggests that it is harmful if swallowed and can

cause skin and eye irritation.[1] It may also cause an allergic skin reaction and damage to the

nervous system through prolonged or repeated exposure.

Table 3: Toxicological Data for Triphenyl Phosphite
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Endpoint Species Route Value

LD50 Rat Oral 1600 mg/kg[9]

LD50 Mouse Oral 1080 mg/kg[9]

LD50 Rat Intraperitoneal 1490 mg/kg[9]

LD50 Mouse Intraperitoneal 266 mg/kg[9]

Skin Irritation Human Dermal
125 mg/24h -

SEVERE[9]

Skin Irritation Rabbit Dermal 500 mg - SEVERE[9]

Eye Irritation Rabbit Ocular 500 mg/24h - Mild[9]

Symptoms of exposure to organophosphates can include dizziness, muscle weakness,

dimness of vision, and respiratory difficulties, which in severe cases can lead to collapse and

death.[10]

Experimental Protocols
Specific experimental protocols for the safety assessment of triphenyl trithiophosphite are

not available. However, standard methodologies for evaluating chemical hazards, such as

those established by the Organisation for Economic Co-operation and Development (OECD),

would be applicable. A general workflow for a chemical hazard assessment is provided below.
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Chemical Hazard Assessment Workflow

Identify Chemical and Use

Consult Information Sources (SDS, Literature)

Evaluate Toxicity and Routes of Exposure

Assess Exposure Potential

Risk Characterization

Select Control Measures

Implement and Monitor Controls

Review and Update Assessment

Click to download full resolution via product page

A generalized workflow for chemical hazard assessment.

Handling and Storage
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Given the potential hazards, stringent safety precautions should be followed when handling

and storing triphenyl trithiophosphite.

5.1. Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following are general

recommendations:

Eye Protection: Chemical safety goggles or a face shield.[2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile, neoprene), a lab coat, and closed-toe

shoes.

Respiratory Protection: If working in a poorly ventilated area or if aerosols may be generated,

a NIOSH-approved respirator with an appropriate cartridge should be used.

5.2. Engineering Controls

Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.

Emergency eyewash stations and safety showers should be readily accessible.

5.3. Handling Procedures

Avoid contact with skin, eyes, and clothing.[11]

Do not breathe vapors or mists.[7]

Wash hands thoroughly after handling.[7]

Keep containers tightly closed when not in use.[11]

5.4. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[7]
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Keep containers tightly closed to prevent moisture contamination.

Safe Handling and Storage Protocol

Start

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Fume Hood

Avoid Skin/Eye Contact and Inhalation

Store in a Cool, Dry, Well-Ventilated Area

Away from Incompatible Materials

End

Click to download full resolution via product page

A logical flow for the safe handling and storage of triphenyl trithiophosphite.
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Accidental Release and First Aid Measures
6.1. Accidental Release

Minor Spills: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

sealed container for disposal.[11] Ventilate the area and wash the spill site after material

pickup is complete.

Major Spills: Evacuate the area and prevent entry. Contact emergency services.

6.2. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[7]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Fire-Fighting Measures
Triphenyl phosphite is combustible.[9]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[5]

Hazardous Combustion Products: May produce toxic fumes of phosphorus oxides and other

pyrolysis products typical of burning organic material.[9]

Fire-Fighting Instructions: Wear a self-contained breathing apparatus (SCBA) and full

protective gear.

Disposal Considerations
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Dispose of waste in accordance with local, state, and federal regulations. This material may be

considered hazardous waste. Avoid release to the environment.[1][9]

Conclusion
While specific health and safety data for triphenyl trithiophosphite is lacking, the information

available for the analogous compound, triphenyl phosphite, suggests that it should be handled

with care. Researchers and professionals must conduct a thorough risk assessment before

using this compound, implementing appropriate engineering controls, personal protective

equipment, and safe handling procedures to minimize exposure and ensure a safe working

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b094957#triphenyl-trithiophosphite-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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